ethyl (4-oxo-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-ylidene)acetate

• IUPAC Name: ethyl (2E)-2-(4-oxo-1,5-dihydro-1,5-benzodiazepin-2-ylidene)acetate
• InChI: InChI=1S/C13H14N2O3/c1-2-18-13(17)8-9-7-12(16)15-11-6-4-3-5-10(11)14-9/h3-6,8,14H,2,7H2,1H3,(H,15,16)/b9-8+
• InChI Key: YABFPSUNEFCBEG-CMDGGOBGSA-N
• Canonical SMILES: CCOC(=O)C=C1CC(=O)NC2=CC=CC=C2N1
• Isomeric SMILES: CCOC(=O)/C=C/1\CC(=O)NC2=CC=CC=C2N1
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

Ethyl (4-oxo-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-ylidene)acetate is a chemical compound belonging to the class of benzodiazepines, which are heterocyclic compounds containing a fused benzene and diazepine ring. This class of compounds is widely researched for their diverse chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of related benzodiazepines typically involves multicomponent reactions, offering a versatile approach to a wide range of substituted benzodiazepine derivatives. For example, isocyanide-based five-component synthesis allows for the efficient creation of 2-aryl-2-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)acetamides, highlighting the adaptability of synthesis strategies for these compounds (Akbarzadeh et al., 2012).

Molecular Structure Analysis

The molecular structure of benzodiazepines is crucial for their chemical behavior and potential applications. Studies on related compounds, such as ethyl 2-{4-[(5-chloro-1-benzofuran-2-yl)methyl]-3-methyl-6-oxo-1,6-dihydropyridazin-1-yl}acetate, provide insights into the crystal structure, showcasing how molecular arrangements influence the properties of these compounds (Boukharsa et al., 2015).

Chemical Reactions and Properties

Benzodiazepines undergo various chemical reactions, leading to a diverse range of derivatives with unique properties. The synthesis and reactions of 2-cyclohexyl-1,3,4,5-tetrahydro-10H-pyrrolo[3,4-b][1,5]benzodiazepine-1,4-dione demonstrate the potential for functionalization and modification of the benzodiazepine core structure (Matsuo et al., 2005).

Mechanism of Action

While the specific mechanism of action for this compound is not known, benzodiazepines typically work by enhancing the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA_A receptor, resulting in sedative, sleep-inducing, anxiolytic, anticonvulsant, and muscle relaxant properties.

Safety and Hazards

Benzodiazepines are generally safe for use under medical supervision, but they can cause physical dependence and withdrawal symptoms if used over long periods or at high doses. They can also cause drowsiness and impair motor function, so caution is advised when driving or operating machinery.

Future Directions

The future research directions for this compound could include further exploration of its potential therapeutic uses, as well as more detailed studies of its pharmacokinetics and pharmacodynamics.